Ethyl 4-[1-[(2-chloroacetyl)amino]ethyl]piperidine-1-carboxylate

• IUPAC Name: ethyl 4-[1-[(2-chloroacetyl)amino]ethyl]piperidine-1-carboxylate
• InChI: InChI=1S/C12H21ClN2O3/c1-3-18-12(17)15-6-4-10(5-7-15)9(2)14-11(16)8-13/h9-10H,3-8H2,1-2H3,(H,14,16)
• InChI Key: AAWTZOLDHRVIMZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)C(C)NC(=O)CCl
• Molecular Formula: C12H21ClN2O3
• Molecular Weight: 276.76 g/mol

Description

Ethyl 4-[1-[(2-chloroacetyl)amino]ethyl]piperidine-1-carboxylate, also known as ECA, is a chemical compound used in scientific research. It is a piperidine derivative that has been synthesized and studied for its potential applications in various fields. In

Scientific Research Applications

Ethyl 4-[1-[(2-chloroacetyl)amino]ethyl]piperidine-1-carboxylate has been studied for its potential applications in various fields such as medicinal chemistry, drug discovery, and neuroscience. It has been shown to have antimicrobial and antifungal properties, making it a potential candidate for the development of new antibiotics. Ethyl 4-[1-[(2-chloroacetyl)amino]ethyl]piperidine-1-carboxylate has also been studied as a potential inhibitor of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. Inhibition of acetylcholinesterase has been shown to have potential therapeutic effects in the treatment of Alzheimer's disease.

Mechanism of Action

The mechanism of action of Ethyl 4-[1-[(2-chloroacetyl)amino]ethyl]piperidine-1-carboxylate is not fully understood. However, it is believed to act as an acetylcholinesterase inhibitor, as mentioned earlier. This leads to an increase in the levels of acetylcholine in the brain, which can improve cognitive function. Ethyl 4-[1-[(2-chloroacetyl)amino]ethyl]piperidine-1-carboxylate has also been shown to have an effect on the GABAergic system, which is involved in the regulation of anxiety and stress.
Biochemical and Physiological Effects:
Ethyl 4-[1-[(2-chloroacetyl)amino]ethyl]piperidine-1-carboxylate has been shown to have a number of biochemical and physiological effects. It has been shown to have antimicrobial and antifungal properties, as mentioned earlier. It has also been shown to have an effect on the GABAergic system, which can lead to a reduction in anxiety and stress. Ethyl 4-[1-[(2-chloroacetyl)amino]ethyl]piperidine-1-carboxylate has been shown to increase the levels of acetylcholine in the brain, which can improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 4-[1-[(2-chloroacetyl)amino]ethyl]piperidine-1-carboxylate in lab experiments is that it has a well-defined chemical structure, which makes it easier to study its properties and effects. Another advantage is that it has been shown to have potential applications in various fields such as medicinal chemistry, drug discovery, and neuroscience. However, a limitation of using Ethyl 4-[1-[(2-chloroacetyl)amino]ethyl]piperidine-1-carboxylate in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in different contexts.

Future Directions

There are several future directions for the study of Ethyl 4-[1-[(2-chloroacetyl)amino]ethyl]piperidine-1-carboxylate. One direction is to further investigate its potential applications in medicinal chemistry, drug discovery, and neuroscience. Another direction is to study its mechanism of action in more detail, which could lead to the development of new drugs that target the GABAergic system or acetylcholinesterase. Additionally, the synthesis of new derivatives of Ethyl 4-[1-[(2-chloroacetyl)amino]ethyl]piperidine-1-carboxylate could lead to the discovery of compounds with improved properties and effects.

Synthesis Methods

Ethyl 4-[1-[(2-chloroacetyl)amino]ethyl]piperidine-1-carboxylate can be synthesized through a multi-step process starting from piperidine. The first step involves the protection of the amine group in piperidine using a protecting group. This is followed by the acylation of the protected amine group using chloroacetyl chloride. The resulting intermediate is then deprotected to obtain the final product, Ethyl 4-[1-[(2-chloroacetyl)amino]ethyl]piperidine-1-carboxylate.